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Compound of Interest

Compound Name:
Methyl 1-methyl-1H-[1,2,4]triazole-

3-carboxylate

Cat. No.: B1319363 Get Quote

An In-depth Technical Guide to Methyl 1-methyl-
1H-triazole-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Methyl 1-methyl-1H-triazole-3-carboxylate, a heterocyclic compound of

interest in medicinal chemistry and organic synthesis. This document details its structural

characteristics, physicochemical parameters, and available synthesis protocols.

Core Chemical and Physical Properties
Methyl 1-methyl-1H-triazole-3-carboxylate, with the CAS number 57031-66-0, is a distinct

isomer within the triazole carboxylate family.[1] Its fundamental properties are summarized

below.
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Property Value Source

Molecular Formula C₅H₇N₃O₂ PubChem[1]

Molecular Weight 141.13 g/mol PubChem[1]

Boiling Point 263 °C at 760 mmHg Sigma-Aldrich

Flash Point 113 °C Sigma-Aldrich

Physical Form Solid Sigma-Aldrich

Purity 97-98% (typical) Sigma-Aldrich[2]

Note: Experimental data for melting point and solubility are not readily available in the surveyed

literature.

Synthesis and Experimental Protocols
The synthesis of Methyl 1-methyl-1H-triazole-3-carboxylate can be achieved through a multi-

step process, as outlined in the patent literature. A general workflow for this synthesis is

depicted below.

Synthesis Workflow
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General Synthesis Workflow

Starting Materials
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Step 2 & 3: Carboxylation

Step 4: Esterification

Step 5: Deprotection
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Reaction with CO₂
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Protected Methyl Ester
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Methyl 1-methyl-1H-triazole-3-carboxylate
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Caption: A generalized synthetic pathway for Methyl 1-methyl-1H-triazole-3-carboxylate.
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A patented method describes the synthesis starting from 1,2,4-triazole.[3] The initial step

involves a nucleophilic substitution with chloromethane in the presence of a strong alkali like

potassium hydroxide to yield 1-methyl-1,2,4-triazole.[3] This is followed by the protection of the

5-position using a lithium reagent.[3] The protected intermediate then undergoes carboxylation

at the 3-position by reacting with carbon dioxide in the presence of a strong non-polar base

such as lithium diisopropylamide (LDA).[3] The resulting carboxylic acid is subsequently

esterified using thionyl chloride and methanol.[3] The final step involves the removal of the

protecting group to yield the desired product, Methyl 1-methyl-1H-triazole-3-carboxylate.[3]

Note: Detailed, peer-reviewed experimental protocols with characterization data for this specific

synthesis are not widely available.

Spectroscopic Data
Comprehensive, experimentally-derived spectroscopic data (NMR, IR, Mass Spectrometry) for

Methyl 1-methyl-1H-triazole-3-carboxylate is not readily available in the public domain.

Researchers are advised to perform their own spectral analysis for structural confirmation and

purity assessment.

Biological Activity and Signaling Pathways
The biological activities of many 1,2,4-triazole derivatives have been extensively studied,

revealing a wide range of therapeutic potentials, including antimicrobial, antifungal, antioxidant,

anti-inflammatory, and antiviral properties.[4] Notably, the isomeric compound, Methyl 1H-1,2,4-

triazole-3-carboxylate, is a key intermediate in the synthesis of the antiviral drug Ribavirin.[5][6]

However, there is a lack of specific information in the scientific literature regarding the biological

activity and potential involvement in signaling pathways of Methyl 1-methyl-1H-triazole-3-

carboxylate (CAS 57031-66-0). Further research is required to elucidate its pharmacological

profile and mechanism of action.

Logical Relationship of Triazole Derivatives to Biological
Applications
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Potential Applications of Triazole Derivatives

Derivatives

Biological Activities & Applications

1,2,4-Triazole Core Structure
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(CAS 4928-88-5)
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Caption: Relationship between the 1,2,4-triazole core, its derivatives, and their established or

potential biological applications.

Conclusion
Methyl 1-methyl-1H-triazole-3-carboxylate is a chemical entity with established synthetic

routes. While its physicochemical properties are partially documented, a significant gap exists

in the publicly available experimental data, particularly concerning its melting point, solubility,

and comprehensive spectral characterization. Furthermore, its biological activity remains

unexplored, presenting an opportunity for future research, especially given the diverse

pharmacological profiles of other 1,2,4-triazole derivatives. This guide serves as a foundational

resource for researchers and professionals in drug development, highlighting both the known

aspects and the areas requiring further investigation for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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